Cas no 1820649-56-6 ((3-Bromo-4-chlorophenyl)(methyl)sulfane)

• Product Name: (3-Bromo-4-chlorophenyl)(methyl)sulfane
• CAS No: 1820649-56-6
• MF: C₇H₆BrClS
• MW: 237.544538974762
• CID: 4619161
• Update Time: 2023-08-10

(3-Bromo-4-chlorophenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-chlorothioanisole
• (3-bromo-4-chlorophenyl)(methyl)sulfane
• 2-bromo-1-chloro-4-methylsulfanylbenzene
• (3-Bromo-4-chlorophenyl)(methyl)sulfane

• Inchi： 1S/C7H6BrClS/c1-10-5-2-3-7(9)6(8)4-5/h2-4H,1H3
• InChI Key： DTBNARAGZDLPCP-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)SC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 3.7
• Topological Polar Surface Area: 25.3